![molecular formula C10H10F4N2O3 B6200956 3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid CAS No. 2694728-97-5](/img/no-structure.png)
3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid” seems to be a fluorinated pyridine derivative. Fluorinated pyridines are of interest due to their unique physical, chemical, and biological properties . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Synthesis Analysis
The synthesis of fluorinated pyridines is a challenging problem. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented .Molecular Structure Analysis
The molecular structure of a similar compound, “3-(2-fluoropyridin-3-yl)azetidin-3-ol hydrochloride”, has been reported . Its InChI code is1S/C8H9FN2O.ClH/c9-7-6 (2-1-3-11-7)8 (12)4-10-5-8;/h1-3,10,12H,4-5H2;1H
. Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “3-(2-fluoropyridin-3-yl)azetidin-3-ol hydrochloride”, have been reported . It has a molecular weight of 204.63 , and it’s a powder stored at room temperature .Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-fluoropyridin-3-yl)azetidin-3-ol, trifluoroacetic acid involves the synthesis of the azetidin-3-ol ring followed by the introduction of the 6-fluoropyridin-3-yl group and the trifluoroacetic acid group.", "Starting Materials": [ "4-bromo-1-butanol", "6-fluoropyridine-3-carbaldehyde", "sodium hydride", "trifluoroacetic anhydride", "triethylamine", "azetidine" ], "Reaction": [ "Step 1: Synthesis of 4-bromo-1-butanol from butanol and hydrobromic acid", "Step 2: Synthesis of azetidine from 4-bromo-1-butanol and sodium hydride", "Step 3: Synthesis of 6-fluoropyridine-3-carbaldehyde from 6-fluoropyridine and trifluoroacetic anhydride in the presence of triethylamine", "Step 4: Synthesis of 3-(6-fluoropyridin-3-yl)azetidin-3-ol by reacting azetidine with 6-fluoropyridine-3-carbaldehyde in the presence of sodium hydride", "Step 5: Introduction of trifluoroacetic acid group by reacting 3-(6-fluoropyridin-3-yl)azetidin-3-ol with trifluoroacetic anhydride in the presence of triethylamine" ] } | |
2694728-97-5 | |
Molecular Formula |
C10H10F4N2O3 |
Molecular Weight |
282.19 g/mol |
IUPAC Name |
3-(6-fluoropyridin-3-yl)azetidin-3-ol;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C8H9FN2O.C2HF3O2/c9-7-2-1-6(3-11-7)8(12)4-10-5-8;3-2(4,5)1(6)7/h1-3,10,12H,4-5H2;(H,6,7) |
InChI Key |
CKDHVFIIJXJKTM-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1)(C2=CN=C(C=C2)F)O.C(=O)(C(F)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.